Cas no 51267-67-5 ((4b,5b,17a)- 4,5-Epoxy-13-ethyl-17-hydroxy-18,19-dinorpregn-20-yn-3-one)

• Product Name: (4b,5b,17a)- 4,5-Epoxy-13-ethyl-17-hydroxy-18,19-dinorpregn-20-yn-3-one
• CAS No: 51267-67-5
• MF: C₂₁H₂₈O₃
• MW: 328.445226669312
• CID: 369995
• PubChem ID: 23623927
• Update Time: 2025-04-19

(4b,5b,17a)- 4,5-Epoxy-13-ethyl-17-hydroxy-18,19-dinorpregn-20-yn-3-one Chemical and Physical Properties

Names and Identifiers

• 18,19-Dinorpregn-20-yn-3-one,4,5-epoxy-13-ethyl-17-hydroxy-, (4b,5b,17a)- (9CI)
• (4β,5β,17α)- 4,5-Epoxy-13-ethyl-17-hydroxy-18,19-dinorpregn-20-yn-3-one
• levonorgestrel-4 beta,5 beta-epoxide
• (1S,2R,6R,8R,11R,12S,15R,16S)-16-ethyl-15-ethynyl-15-hydroxy-7-oxapentacyclo[9.7.0.02,8.06,8.012,16]octadecan-5-one
• (4beta,5beta,17alpha)- 4,5-Epoxy-13-ethyl-17-hydroxy-18,19-dinorpregn-20-yn-3-one
• LN-4,5-Oxide
• Levonorgestrel-4beta,5beta-epoxide
• 51267-65-3
• Levonorgestrel 4beta,5-oxide
• (4beta,5beta,17alpha)-(+-)-4,5-Epoxy-13-ethyl-17-hydroxy-18,19-dinorpregn-20-yn-3-one
• 51267-67-5
• Levonorgestrel-4beta,5-oxide
• 18,19-Dinorpregn-20-yn-3-one, 4,5-epoxy-13-ethyl-17-hydroxy-, (4beta,5beta,17alpha)- (+-)-
• 18,19-Dinorpregn-20-yn-3-one, 4,5-epoxy-13-ethyl-17-hydroxy-, (4beta,5beta,17alpha)-
• (4b,5b,17a)- 4,5-Epoxy-13-ethyl-17-hydroxy-18,19-dinorpregn-20-yn-3-one

• Inchi： 1S/C21H28O3/c1-3-19-10-7-14-13(15(19)9-11-20(19,23)4-2)8-12-21-16(14)5-6-17(22)18(21)24-21/h2,13-16,18,23H,3,5-12H2,1H3/t13-,14+,15+,16-,18+,19+,20+,21-/m1/s1
• InChI Key： QAADEDKZKKRMIM-HRCFVPAISA-N
• SMILES： O1[C@H]2C(CC[C@@H]3[C@H]4CC[C@]5(CC)[C@](C#C)(CC[C@H]5[C@@H]4CC[C@@]132)O)=O

Computed Properties

• Exact Mass: 328.203845
• Monoisotopic Mass: 328.203845
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 2.7

Experimental Properties

• Density: 1.21
• Boiling Point: 470.9°Cat760mmHg
• Flash Point: 164.1°C
• Refractive Index: 1.584

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids